7-Bromo-3-(trifluoromethyl)benzofuran

• IUPAC Name: 7-bromo-3-(trifluoromethyl)-1-benzofuran
• InChI: InChI=1S/C9H4BrF3O/c10-7-3-1-2-5-6(9(11,12)13)4-14-8(5)7/h1-4H
• InChI Key: JYUNBZJLOKESDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Br)OC=C2C(F)(F)F
• Molecular Formula: C9H4BrF3O
• Molecular Weight: 265.03 g/mol

Description

7-Bromo-3-(trifluoromethyl)benzofuran is a chemical compound with the molecular formula C9H4BrF3O. It has an average mass of 265.027 Da and a monoisotopic mass of 263.939758 Da.

Synthesis Analysis

The synthesis of benzofuran derivatives, including 7-Bromo-3-(trifluoromethyl)benzofuran, has been a topic of interest in recent years. Various methods have been discovered for constructing benzofuran rings. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another method involves the construction of a benzofuran ring through proton quantum tunneling.

Molecular Structure Analysis

The molecular structure of 7-Bromo-3-(trifluoromethyl)benzofuran consists of a benzofuran ring substituted with a bromo group at the 7th position and a trifluoromethyl group at the 3rd position. The benzofuran ring is a heterocyclic compound, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Scientific Research Applications

Anti-Hepatitis C Virus Activity

The recent discovery of a novel macrocyclic benzofuran compound with anti-hepatitis C virus (HCV) activity holds promise for treating HCV infections. .

Anticancer Agents

Benzofuran derivatives, including those with a scaffold of benzothiophene and benzofuran, have been developed and utilized as anticancer agents. .

Antibacterial Properties

Studies have shown that certain benzofuran derivatives possess antibacterial activity. .

Antioxidant Effects

Benzofuran compounds exhibit antioxidant properties, which are crucial for protecting cells from oxidative damage. .

Anti-Inflammatory Potential

Although not extensively studied, some benzofuran derivatives have demonstrated anti-inflammatory effects. .

Chemical Synthesis Methods

In recent years, novel methods for constructing benzofuran rings have been discovered. For instance:

• .

These findings highlight the diverse applications of 7-Bromo-3-(trifluoromethyl)benzofuran, ranging from antiviral activity to potential drug leads and synthetic methodologies. . Keep in mind that while this compound shows promise, further research is needed to fully unlock its potential.

Future Directions

Benzofuran compounds, including 7-Bromo-3-(trifluoromethyl)benzofuran, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their strong biological activities and potential applications in many aspects. They are considered potential natural drug lead compounds. Future research may focus on further exploring the biological activities of these compounds and developing more efficient synthesis methods.

Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

It is known that benzofuran derivatives can interact with various targets, leading to changes in cellular processes . For instance, some substituted benzofurans have shown significant cell growth inhibitory effects in different types of cancer cells .

Biochemical Pathways

Benzofuran derivatives are known to interact with multiple biochemical pathways, leading to their diverse pharmacological activities .

Result of Action

Benzofuran derivatives have been shown to exhibit a range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects .